Cas no 2680678-93-5 (tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate)

Tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate is a specialized heterocyclic compound featuring a pyrazole core functionalized with a cyano group, a tetrahydropyran (oxane) substituent, and a tert-butoxycarbonyl (Boc) protecting group. This structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the cyano and oxane moieties offer versatility for further functionalization. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a preferred choice for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate structure
2680678-93-5 structure
Product Name:tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate
CAS No:2680678-93-5
MF:C14H20N4O3
MW:292.333602905273
CID:6407582
PubChem ID:165923799
Update Time:2025-05-21

tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28288696
    • 2680678-93-5
    • tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate
    • Inchi: 1S/C14H20N4O3/c1-14(2,3)21-13(19)17-12-10(8-15)9-16-18(12)11-4-6-20-7-5-11/h9,11H,4-7H2,1-3H3,(H,17,19)
    • InChI Key: VSRQRBSTJHDZLW-UHFFFAOYSA-N
    • SMILES: O1CCC(CC1)N1C(=C(C#N)C=N1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 292.15354051g/mol
  • Monoisotopic Mass: 292.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 89.2Ų

tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate

Comprehensive Overview of tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate (CAS No. 2680678-93-5)

tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate (CAS No. 2680678-93-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrazole core with a tetrahydropyran (oxan-4-yl) moiety and a cyano group, making it a versatile intermediate for drug discovery. Its carbamate protection group (tert-butyl) further enhances its stability, a critical factor in synthetic applications. Researchers are increasingly exploring its potential in kinase inhibition and as a building block for bioactive molecules, aligning with the growing demand for small-molecule therapeutics.

In recent years, the compound’s relevance has surged alongside trends in fragment-based drug design (FBDD) and covalent inhibitor development. Its 4-cyano pyrazole scaffold is particularly notable for modulating protein-protein interactions (PPIs), a hot topic in oncology and inflammation research. The oxan-4-yl group contributes to improved solubility and metabolic stability, addressing key challenges in lead optimization. These attributes make CAS No. 2680678-93-5 a subject of interest in AI-driven drug discovery platforms, where computational models prioritize structurally diverse fragments.

Synthetic routes to tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate often involve multi-step protocols, including cyclocondensation and protecting group strategies. The cyano functionality allows for further derivatization via click chemistry or nucleophilic additions, catering to the rise of high-throughput screening methodologies. Analysts highlight its compatibility with green chemistry principles, as modern routes emphasize catalyst efficiency and solvent reduction—a response to the pharmaceutical industry’s sustainability goals.

From a commercial perspective, the compound’s niche applications have led to inquiries about scale-up synthesis and custom manufacturing. Suppliers frequently address questions regarding purity specifications (HPLC, NMR) and storage conditions, reflecting end-user concerns about reproducibility. Its classification as a non-hazardous material under standard handling conditions further boosts its adoption in academic and industrial labs.

Looking ahead, tert-butyl N-[4-cyano-1-(oxan-4-yl)-1H-pyrazol-5-yl]carbamate exemplifies the convergence of medicinal chemistry and process optimization. As the scientific community prioritizes undruggable targets and allosteric modulators, this compound’s modular design positions it as a valuable tool for innovation. Ongoing studies explore its role in proteolysis-targeting chimeras (PROTACs), underscoring its adaptability to cutting-edge therapeutic modalities.

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